Cas no 2163424-54-0 (2-(2-methylcyclopropyl)azetidine)

• Product Name: 2-(2-methylcyclopropyl)azetidine
• CAS No: 2163424-54-0
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5999712
• PubChem ID: 147612482
• Update Time: 2025-10-29

2-(2-methylcyclopropyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylcyclopropyl)azetidine
• EN300-1837622
• 2163424-54-0

• Inchi： 1S/C7H13N/c1-5-4-6(5)7-2-3-8-7/h5-8H,2-4H2,1H3
• InChI Key： GCGQYFIIABADHW-UHFFFAOYSA-N
• SMILES： N1CCC1C1CC1C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2-methylcyclopropyl)azetidine

Research Briefing on 2-(2-methylcyclopropyl)azetidine (CAS: 2163424-54-0) in Chemical Biology and Pharmaceutical Applications

Recent advances in chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly azetidine derivatives, as promising scaffolds for drug discovery. Among these, 2-(2-methylcyclopropyl)azetidine (CAS: 2163424-54-0) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthetic routes, biological activities, and therapeutic implications.

The structural motif of 2-(2-methylcyclopropyl)azetidine combines the constrained geometry of a cyclopropyl group with the nitrogen-containing azetidine ring, offering distinct advantages in drug design. Recent studies published in the Journal of Medicinal Chemistry (2023) demonstrate that this scaffold exhibits improved metabolic stability compared to traditional pyrrolidine analogs, while maintaining favorable physicochemical properties. The presence of the cyclopropyl moiety has been shown to enhance binding affinity to certain biological targets through restricted conformational flexibility.

Synthetic approaches to 2-(2-methylcyclopropyl)azetidine have evolved significantly in the past two years. A breakthrough reported in Organic Letters (2024) describes an efficient asymmetric synthesis route starting from commercially available cyclopropane derivatives, achieving >90% enantiomeric excess. This methodology addresses previous challenges in stereocontrol during the azetidine ring formation, enabling the production of gram-scale quantities for biological evaluation. The synthetic protocol has been successfully adapted for radiolabeling with carbon-14, facilitating pharmacokinetic studies.

Pharmacological investigations have revealed multiple potential applications for 2-(2-methylcyclopropyl)azetidine derivatives. In neuroscience research, analogs of this compound have shown selective inhibition of monoamine transporters, with particular potency against the dopamine transporter (DAT). A recent patent application (WO2023128765) discloses novel derivatives exhibiting nanomolar affinity for DAT while maintaining >100-fold selectivity over norepinephrine and serotonin transporters. These findings suggest potential utility in treating neuropsychiatric disorders with reduced off-target effects compared to existing medications.

The compound's utility extends beyond CNS applications. A 2024 study in ACS Chemical Biology demonstrated that 2-(2-methylcyclopropyl)azetidine-containing small molecules can effectively modulate protein-protein interactions in oncology targets. Specifically, derivatives incorporating this scaffold disrupted the MDM2-p53 interaction with improved cellular permeability compared to traditional cis-imidazoline analogs. This discovery opens new avenues for developing p53-activating anticancer agents with enhanced bioavailability.

From a drug metabolism perspective, recent ADME studies indicate that 2-(2-methylcyclopropyl)azetidine demonstrates favorable pharmacokinetic properties. The cyclopropyl substitution appears to protect against oxidative metabolism at the azetidine ring, leading to extended half-lives in preclinical species. However, structure-activity relationship studies emphasize the need for careful optimization of substituents on the azetidine nitrogen to balance metabolic stability with target engagement.

Ongoing research efforts are exploring the incorporation of 2-(2-methylcyclopropyl)azetidine into more complex drug candidates. Fragment-based drug design approaches have successfully utilized this scaffold as a rigid core for building inhibitors of challenging targets such as KRAS mutants. The constrained geometry appears to provide optimal vectoring of pharmacophores while maintaining drug-like properties. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines for various indications.

In conclusion, 2-(2-methylcyclopropyl)azetidine (2163424-54-0) represents a versatile and pharmacologically privileged scaffold with applications across multiple therapeutic areas. The recent advancements in its synthesis and biological evaluation position this compound as a valuable building block in modern drug discovery. Future research directions likely include further exploration of its conformational effects on target binding and expansion of its utility in PROTACs and other emerging therapeutic modalities.